Cas no 1261843-55-3 (2-Fluoro-5-methoxypyridine-3-sulfonyl chloride)

• Product Name: 2-Fluoro-5-methoxypyridine-3-sulfonyl chloride
• CAS No: 1261843-55-3
• MF: C₆H₅ClFNO₃S
• MW: 225.625202894211
• CID: 4924281
• Update Time: 2025-11-02

2-Fluoro-5-methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-methoxypyridine-3-sulfonyl chloride
• 2-Fluoro-5-methoxypyridine-3-sulfonyl chloride

• Inchi： 1S/C6H5ClFNO3S/c1-12-4-2-5(13(7,10)11)6(8)9-3-4/h2-3H,1H3
• InChI Key： JRMWRDBWIIIJNX-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NC=C(C=1)OC)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.3
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Fluoro-5-methoxypyridine-3-sulfonyl chloride

Recent Advances in the Application of 2-Fluoro-5-methoxypyridine-3-sulfonyl chloride (CAS: 1261843-55-3) in Chemical Biology and Pharmaceutical Research

2-Fluoro-5-methoxypyridine-3-sulfonyl chloride (CAS: 1261843-55-3) is a highly versatile sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Its unique structural features, including the electron-withdrawing fluorine atom and the methoxy group, contribute to its reactivity and selectivity in chemical transformations.

Recent studies have highlighted the role of 2-Fluoro-5-methoxypyridine-3-sulfonyl chloride in the synthesis of novel sulfonamide-based compounds. Sulfonamides are a privileged scaffold in medicinal chemistry, known for their diverse biological activities. Researchers have utilized this compound to develop potent inhibitors targeting specific enzymes involved in disease pathways, such as cancer and inflammatory disorders. The sulfonyl chloride moiety enables efficient coupling with amines, yielding sulfonamides with high purity and yield.

One notable application of 2-Fluoro-5-methoxypyridine-3-sulfonyl chloride is in the development of covalent inhibitors. Covalent inhibitors form irreversible or reversible bonds with their target proteins, offering advantages such as prolonged pharmacodynamic effects and reduced dosing frequency. The electrophilic nature of the sulfonyl chloride group makes it an ideal candidate for designing covalent inhibitors, particularly for serine and cysteine proteases. Recent preclinical studies have demonstrated the efficacy of such inhibitors in models of neurodegenerative diseases and infectious diseases.

In addition to its use in drug discovery, 2-Fluoro-5-methoxypyridine-3-sulfonyl chloride has been employed in chemical biology for protein labeling and modification. The compound's ability to react selectively with nucleophilic amino acids, such as lysine and cysteine, makes it a valuable tool for studying protein-protein interactions and post-translational modifications. Advanced mass spectrometry techniques have been used to characterize the modifications introduced by this reagent, providing insights into protein function and dynamics.

Recent synthetic methodologies have focused on optimizing the preparation of 2-Fluoro-5-methoxypyridine-3-sulfonyl chloride to improve yield and scalability. Green chemistry approaches, such as the use of environmentally friendly solvents and catalysts, have been explored to reduce the environmental impact of its synthesis. These advancements are critical for meeting the growing demand for this compound in both academic and industrial settings.

Looking ahead, the potential applications of 2-Fluoro-5-methoxypyridine-3-sulfonyl chloride are expected to expand further. Ongoing research is exploring its use in the development of next-generation therapeutics, including PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation technologies. The compound's versatility and reactivity position it as a key player in the future of chemical biology and pharmaceutical innovation.